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Compound of Interest

Compound Name: Glutaric anhydride

Cat. No.: B126334 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This document provides immediate and essential safety protocols,

operational guidance, and disposal plans for Glutaric Anhydride.

Chemical Identity:

Name: Glutaric anhydride

Synonyms: Glutaric acid anhydride, Pentanedioic acid anhydride, Pentanedioic anhydride

CAS Number: 108-55-4

Hazard Summary:

Glutaric anhydride is a moisture-sensitive, white to light yellow crystalline powder.[1] It is

harmful if swallowed or in contact with skin, causes skin irritation, and can cause serious eye

damage.[2][3][4] It may also cause respiratory irritation.[5]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling Glutaric anhydride.
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PPE Category Item Specifications

Eye/Face Protection Safety Goggles

Tight-sealing safety goggles

are required.[3] For enhanced

protection, use a face shield in

conjunction with goggles.[2]

Contact lenses may absorb

and concentrate irritants and

should be worn with caution; a

written policy on their use

should be in place.[5]

Skin Protection Gloves

Wear appropriate chemical-

resistant gloves to prevent skin

exposure.[1]

Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[1]

Respiratory Protection Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded,

or if irritation or other

symptoms are experienced.[1]

[3]

Operational Plan: Handling and Storage
Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[5]

Avoid generating dust.[1]

Do not eat, drink, or smoke when using this product.[2][5]

Wash hands thoroughly after handling.[1][2]
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Contaminated work clothing should be laundered separately before reuse.[3][5]

Storage:

Store in a cool, dry, and well-ventilated place.[1][3]

Keep containers tightly closed to protect from moisture.[1][2]

Store away from incompatible materials such as strong oxidizing agents, acids, bases,

alcohols, and amines.[1][3]

Emergency Procedures
Immediate and appropriate response is critical in the event of an emergency.

Emergency Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[3][4]

Remove contact lenses if present and easy to

do.[3] Seek immediate medical attention.[3][5]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[3][4] Remove

contaminated clothing and shoes.[1] Get

medical advice/attention if irritation occurs.[2][5]

Inhalation

Remove person to fresh air and keep

comfortable for breathing.[2][4] If not breathing,

give artificial respiration.[1] If breathing is

difficult, give oxygen.[1] Call a POISON

CENTER or doctor if you feel unwell.[3]

Ingestion

Rinse mouth with water.[2][3] Do NOT induce

vomiting.[1] Call a POISON CENTER or doctor

if you feel unwell.[2][3]

Spill and Disposal Plan
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Spill Response:

A systematic approach is necessary to safely manage a Glutaric anhydride spill. For minor

spills, trained personnel equipped with appropriate PPE can manage the cleanup. For major

spills, evacuate the area and alert the emergency response team.[5]

Glutaric Anhydride Spill Occurs
Initial Assessment

Minor Spill Response

Major Spill ResponseSpill Detected Assess Spill Size
(Minor vs. Major)

Restrict Access to AreaMinor

Evacuate Immediate Area

Major

Wear Appropriate PPE
(Gloves, Goggles, Respirator) Contain Spill Clean up with dry methods

(Sweep or vacuum) Place in sealed, labeled container Decontaminate Area

Alert Emergency Services
& Fire Brigade Ensure Area is Well-Ventilated Isolate Hazard

Click to download full resolution via product page

Glutaric Anhydride Spill Response Workflow

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[2][3][4]

Waste is classified as hazardous.[4]

Contaminated packaging should also be disposed of as hazardous waste.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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